5-[4-(4-Nitrophenyl)piperazin-1-yl]-5-(4-phenylphenyl)-1,3-diazinane-2,4,6-trione

• CAS No.: 261956-22-3
• Product Name: 5-[4-(4-Nitrophenyl)piperazin-1-yl]-5-(4-phenylphenyl)-1,3-diazinane-2,4,6-trione
• Molecular Formula: C26H23N5O5
• Molecular Weight: 485.5 g/mol
• IUPAC Name: 5-[4-(4-nitrophenyl)piperazin-1-yl]-5-(4-phenylphenyl)-1,3-diazinane-2,4,6-trione
• Standard InChI: InChI=1S/C26H23N5O5/c32-23-26(24(33)28-25(34)27-23,20-8-6-19(7-9-20)18-4-2-1-3-5-18)30-16-14-29(15-17-30)21-10-12-22(13-11-21)31(35)36/h1-13H,14-17H2,(H2,27,28,32,33,34)
• Standard InChIKey: NJKTYSXXGARILV-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C3(C(=O)NC(=O)NC3=O)C4=CC=C(C=C4)C5=CC=CC=C5
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C3(C(=O)NC(=O)NC3=O)C4=CC=C(C=C4)C5=CC=CC=C5
• Appearance: Solid powder
• Description: Ro 28-2653 is an inhibitor of matrix-metalloproteinases (MMPs) with high selectivity for MMP2, MMP9 and membrane type 1-MMP.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 5-biphenyl-4-yl-5-(4-(-nitro-phenyl)-piperazin-1-yl)-pyrimidine-2,4,6-trione; Ro 28-2653; Ro-28-2653; Roche 28-2653
• Reference: 1: Raffetto JD, Khalil RA. Matrix metalloproteinases and their inhibitors in vascular remodeling and vascular disease. Biochem Pharmacol. 2008 Jan 15;75(2):346-59. Epub 2007 Jul 7. Review. PubMed PMID: 17678629; PubMed Central PMCID: PMC2254136.
• PubChem Compound: 9832179
• Last Modified: Nov 11 2021